Cas no 1226441-11-7 (2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide
• CAS No: 1226441-11-7
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 6256473
• PubChem ID: 49677632
• Update Time: 2025-05-22

2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide
• 1226441-11-7
• SR-01000926203-1
• SR-01000926203
• CCG-328626
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(1H-pyrrol-1-yl)quinolin-8-yl]acetamide
• AKOS024527429
• VU0528051-1
• F5896-0231
• N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-pyrrol-1-ylquinolin-8-yl)acetamide

• Inchi： 1S/C19H16N4O3/c24-16(12-23-17(25)8-9-18(23)26)20-14-5-3-4-13-6-7-15(21-19(13)14)22-10-1-2-11-22/h1-7,10-11H,8-9,12H2,(H,20,24)
• InChI Key： CWZUCQJTBSSVLH-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC(NC1=CC=CC2=CC=C(N3C=CC=C3)N=C12)=O)=O

Computed Properties

• Exact Mass: 348.12224039g/mol
• Monoisotopic Mass: 348.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide

Comprehensive Overview of 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide (CAS No. 1226441-11-7)

2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide (CAS No. 1226441-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline family, which is known for its diverse biological activities. The presence of both pyrrolidinone and pyrrole moieties in its structure makes it a promising candidate for drug discovery and development.

Researchers are particularly interested in the 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide due to its potential role in modulating enzyme activity and protein-protein interactions. The compound's quinoline core is often associated with antimicrobial, anticancer, and anti-inflammatory properties, while the pyrrolidinone group may contribute to its pharmacokinetic profile. These characteristics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

In the context of modern drug discovery, CAS No. 1226441-11-7 represents an important building block for medicinal chemistry. Its molecular structure offers multiple sites for modification, making it valuable for structure-activity relationship (SAR) studies. The compound's potential applications in treating neurodegenerative diseases and metabolic disorders are particularly relevant today, as these areas represent significant unmet medical needs and are frequently searched topics in scientific databases.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide typically involves multi-step organic reactions, with careful attention to protecting group strategies and reaction conditions. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such complex molecules, addressing growing concerns about environmental impact in pharmaceutical manufacturing.

From a biochemical perspective, the pyrrole moiety in this compound is noteworthy as it resembles the structure of many natural products and cofactors. This similarity may explain its potential biological activity and interactions with various cellular targets. The compound's ability to potentially influence signal transduction pathways makes it particularly interesting for researchers studying cell proliferation and differentiation mechanisms.

Quality control and characterization of CAS No. 1226441-11-7 require advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for reliable research outcomes. The growing emphasis on reproducibility in scientific studies has increased demand for well-characterized compounds like this one.

In the pharmaceutical industry, there's increasing interest in how compounds like 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide might be used in combination therapies. This approach aligns with current treatment paradigms for complex diseases such as cancer and autoimmune disorders, where multi-target strategies often prove more effective than single-agent therapies.

The storage and handling of this compound require standard laboratory precautions, though it doesn't fall under hazardous material classifications. Proper storage conditions (typically cool and dry environments) are essential to maintain its stability over time, a consideration that's particularly important for long-term research projects and drug development programs.

As research into CAS No. 1226441-11-7 continues, its potential applications in diagnostic imaging and theranostics (combined therapy and diagnostics) are being explored. These cutting-edge medical technologies represent some of the most searched topics in contemporary biomedical research, reflecting the compound's relevance to current scientific trends.

In conclusion, 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylacetamide represents an important research chemical with multiple potential applications in medicine and biochemistry. Its unique structural features and biological activity profile make it a valuable tool for scientists working in drug discovery and molecular biology. As research progresses, this compound may contribute to the development of novel therapeutic agents addressing some of today's most challenging medical conditions.